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Compound of Interest |

5,7-Dimethylquinoline-2,3-
Compound Name:

dicarboxylic acid
CAS No.: 948293-89-8

Cat. No.: B12632947

Get Quote

The quinoline ring system, a fusion of a benzene ring and a pyridine ring, is a privileged

scaffold in medicinal chemistry.[1][2][3] Its derivatives exhibit a vast spectrum of
pharmacological activities, including antimalarial, antibacterial, anticancer, and anti-
inflammatory properties.[1][2][3] The dicarboxylic acid functionalization at the 2 and 3 positions
of the quinoline core is particularly significant as it provides reactive handles for the synthesis
of more complex molecules, such as imidazolinone herbicides and various pharmacologically
active amides and esters.[4]

5,7-Dimethylquinoline-2,3-dicarboxylic acid is a specific derivative within this class. While a
dedicated CAS (Chemical Abstracts Service) number for this exact molecule is not readily
found in major chemical databases, its structure can be unequivocally defined. This suggests
that it is a novel or niche research compound rather than a widely available commercial
product. This guide, therefore, serves as a foundational document for its synthesis and
exploration.

The core challenge and opportunity with a molecule like 5,7-Dimethylquinoline-2,3-
dicarboxylic acid lie in its tailored synthesis to explore its unique steric and electronic
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properties conferred by the methyl groups at the 5 and 7 positions. These substitutions are

expected to influence the molecule's solubility, crystal packing, and, most importantly, its

interaction with biological targets.

Physicochemical Properties and Structural Analogs

While experimental data for the target compound is not available, we can infer its likely

properties and compare it with known, structurally related analogs.

5,7-
Dimethylquinoline-

5,7-

Dimethyl quinoline-

Property . . Dimethylquinoline-  2,3-
2,3-dicarboxylic ] . )
. . 3-carboxylic acid[5] dicarboxylate[6]
acid (Predicted)
CAS Number Not assigned 948293-95-6[5] 17507-03-8[6]
Molecular Formula Ci13H11NOa4 Ci12H11NO2 Ci13H11NOa4
Molecular Weight 245.23 g/mol 201.22 g/mol [5] 245.23 g/mol [6]
Form Likely a solid Solid Not specified
Expected to be
. soluble in alkaline N N
Solubility ) Not specified Not specified
agueous solutions and
polar organic solvents.
The two carboxylic
acid groups are key
) ] ) ] The ester groups can
reactive sites for The single carboxylic
o o ) o be hydrolyzed to the
Reactivity esterification, acid allows for similar

amidation, and

anhydride formation.

[4]

functionalization.

dicarboxylic acid or

converted to amides.

Proposed Synthesis of 5,7-Dimethylquinoline-2,3-
dicarboxylic acid
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The synthesis of quinoline-2,3-dicarboxylic acids can be achieved through several established
methodologies. A common and effective approach involves the cyclization of an aniline
derivative with a suitable three-carbon precursor, often followed by oxidation and hydrolysis. A
plausible and robust pathway for the synthesis of 5,7-Dimethylquinoline-2,3-dicarboxylic
acid is proposed below, based on well-documented reactions for analogous structures.[4]

The overall strategy is a two-step process:

» Vilsmeier-Haack type cyclization: Reaction of a 3-anilino-a,3-unsaturated ester with a
Vilsmeier reagent to form the quinoline ring system.

o Saponification: Hydrolysis of the resulting diester to yield the target dicarboxylic acid.

Experimental Protocol

Step 1: Synthesis of Diethyl 5,7-dimethylquinoline-2,3-dicarboxylate

This step involves the reaction of 3,5-dimethylaniline with diethyl acetylenedicarboxylate to
form an enamine intermediate, which is then cyclized.

e Reagents and Materials:
o 3,5-Dimethylaniline
o Diethyl acetylenedicarboxylate
o Phosphorus oxychloride (POCI3)
o Dimethylformamide (DMF)
o Toluene (or other suitable high-boiling solvent)
o Standard laboratory glassware for reflux and inert atmosphere conditions

e Procedure:

o Formation of the Vilsmeier Reagent: In a three-neck flask equipped with a stirrer, dropping

funnel, and nitrogen inlet, cool dimethylformamide (DMF, 1.0 equivalent) in toluene. Add
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phosphorus oxychloride (POCIs, 1.0 equivalent) dropwise while maintaining the
temperature between 20-30°C. Stir the mixture for 60 minutes to allow for the formation of
the Vilsmeier reagent.[4]

o Formation of the Enamine Intermediate: In a separate flask, dissolve 3,5-dimethylaniline
(1.0 equivalent) in toluene. Add diethyl acetylenedicarboxylate (1.0 equivalent) dropwise.
The reaction is often exothermic and should be controlled with cooling. This reaction forms
the diethyl anilinofumarate intermediate.

o Cyclization: Add the solution of the diethyl anilinofumarate intermediate dropwise to the
prepared Vilsmeier reagent, maintaining the temperature between 20-30°C.[4]

o Once the addition is complete, heat the reaction mixture to reflux for 2-4 hours. Monitor
the reaction progress by Thin Layer Chromatography (TLC).

o Work-up: After cooling, carefully pour the reaction mixture into a beaker of ice water.
Neutralize the solution with a suitable base (e.g., sodium carbonate or sodium hydroxide
solution).

o Extract the agueous layer with an organic solvent such as ethyl acetate or
dichloromethane.

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure.

o Purify the crude product by column chromatography (silica gel, using a hexane/ethyl
acetate gradient) to yield pure Diethyl 5,7-dimethylquinoline-2,3-dicarboxylate.

Step 2: Hydrolysis to 5,7-Dimethylquinoline-2,3-dicarboxylic acid
This is a standard saponification of the diester.
e Reagents and Materials:

o Diethyl 5,7-dimethylquinoline-2,3-dicarboxylate (from Step 1)

o Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://patents.google.com/patent/US4766218A/en
https://patents.google.com/patent/US4766218A/en
https://www.benchchem.com/product/b12632947/docs?utm_src=pdf-body#introduction-the-quinoline-scaffold-and-the-target-molecule
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12632947?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Ethanol or Methanol
o Water

o Hydrochloric acid (HCI)

e Procedure:

[¢]

Dissolve the diester from Step 1 in ethanol.
o Add an aqueous solution of sodium hydroxide (2.5-3.0 equivalents).

o Heat the mixture to reflux and stir for 4-8 hours, or until TLC analysis indicates the
complete disappearance of the starting material.[4]

o Cool the reaction mixture and remove the ethanol under reduced pressure.
o Dilute the remaining aqueous solution with water.

o Acidify the solution dropwise with concentrated hydrochloric acid while cooling in an ice
bath. The target dicarboxylic acid should precipitate out of the solution.

o Filter the solid product, wash thoroughly with cold water to remove inorganic salts, and dry
under vacuum to yield 5,7-Dimethylquinoline-2,3-dicarboxylic acid.

Synthesis Workflow Diagram
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Caption: Proposed synthesis of 5,7-Dimethylquinoline-2,3-dicarboxylic acid.

Potential Applications in Research and
Development

The quinoline scaffold is a cornerstone of modern drug discovery.[1] Derivatives are
investigated for a wide array of therapeutic applications.

e Anticancer Agents: Many quinoline-based compounds have been reported to possess potent
anticancer activity by inducing apoptosis or acting as topoisomerase inhibitors.[1] The
dicarboxylic acid moiety of the target compound could be functionalized to create novel
amides or esters with potential cytotoxic effects.

» Antimicrobial and Antiviral Agents: The quinoline ring is present in numerous antibacterial
(e.g., fluoroquinolones) and antiviral drugs.[1][3] New derivatives are continuously explored
to combat drug-resistant pathogens.
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o Agrochemicals: As noted, quinoline-2,3-dicarboxylic acid anhydrides are precursors to
imidazolinone herbicides.[4] The 5,7-dimethyl substitution pattern could lead to new
herbicides with altered selectivity or efficacy.

o Materials Science: Heterocyclic carboxylic acids can serve as ligands for metal-organic
frameworks (MOFs) or as building blocks for functional polymers and dyes.

The logical pathway for exploring this molecule's potential is illustrated below.
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Caption: Logical workflow for exploring the applications of the title compound.

Conclusion

5,7-Dimethylquinoline-2,3-dicarboxylic acid represents an intriguing, albeit underexplored,
molecular target. While not a stock chemical, its synthesis is achievable through established
chemical transformations. This guide provides a robust, scientifically-grounded framework for
its preparation and outlines the logical next steps for investigating its potential in drug discovery
and materials science. The insights provided herein are designed to empower researchers to
confidently approach the synthesis and application of this and other novel quinoline derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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